N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• IUPAC Name: N-[(3-ethylphenyl)methyl]-1,1,1-trifluoro-N-methylmethanamine
• InChI: InChI=1S/C11H14F3N/c1-3-9-5-4-6-10(7-9)8-15(2)11(12,13)14/h4-7H,3,8H2,1-2H3
• InChI Key: CBSXYKXLZBAWNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)CN(C)C(F)(F)F

Description

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine: is an organic compound with the molecular formula C10H12F3N and a molecular weight of 203.204 g/mol . This compound is characterized by its stability at room temperature and pressure, though it may decompose at higher temperatures . It is insoluble in water but soluble in many organic solvents . It is commonly used as an intermediate in organic synthesis and can also serve as a reagent, catalyst, or ligand in various chemical reactions .

Preparation Methods

The preparation of N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine typically involves organic synthesis methods. One common approach includes the reaction of benzyl reagents with trifluoromethyl reagents and amines . The specific synthetic route and reaction conditions can vary, but generally, the process involves the following steps:

Reaction of Benzyl Reagents: Benzyl chloride or benzyl bromide is reacted with a trifluoromethyl reagent in the presence of a base.

Addition of Amines: The resulting intermediate is then reacted with a suitable amine, such as methylamine, under controlled conditions to yield the final product.

Chemical Reactions Analysis

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: It can be reduced using common reducing agents to yield reduced forms.

Substitution: The compound can undergo substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds and as a reagent in various chemical reactions.

Biology: The compound can be used in biochemical studies to investigate its effects on biological systems.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine exerts its effects involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This interaction can lead to various biochemical and physiological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine can be compared with other similar compounds, such as:

N-(3-ethylbenzyl)-1,1,1-trifluoromethanamine: This compound shares a similar structure but lacks the methyl group on the nitrogen atom.

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-ethylmethanamine: This compound has an ethyl group instead of a methyl group on the nitrogen atom.

N-(3-ethylbenzyl)-1,1,1-trifluoro-N-propylmethanamine: This compound has a propyl group on the nitrogen atom.

The uniqueness of this compound lies in its specific structural features, which can influence its reactivity, stability, and interactions with other molecules .